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Audience: Researchers, scientists, and drug development professionals in the fields of
neuroscience, pharmacology, and eating disorders.

Purpose: This document provides a comprehensive guide to utilizing OSU-6162, a dopamine
stabilizer, for studying binge-like eating behavior in preclinical rodent models. It outlines the
scientific rationale, detailed experimental protocols, and data interpretation strategies.

Introduction: The Challenge of Binge Eating
Disorder and the Role of Dopamine

Binge Eating Disorder (BED) is a serious psychiatric condition characterized by recurrent
episodes of consuming large quantities of food in a short period, accompanied by a sense of
loss of control.[1] Despite its prevalence and significant impact on physical and mental health,
therapeutic options remain limited.[2]

Neurobiological research points to the brain's reward system, particularly dopamine signaling,
as a key player in the pathophysiology of BED.[3][4] The compulsive nature of binge eating
shares similarities with substance use disorders, suggesting that dysregulation of dopamine
pathways may drive the motivation and craving for highly palatable foods.[4][5]
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OSU-6162: A Novel Dopamine Stabilizer

OSU-6162 (also known as PNU-96391) is a unique pharmacological tool with a complex
mechanism of action. It is classified as a dopamine stabilizer, meaning it can modulate
dopamine activity depending on the baseline dopaminergic state.[6][7]

Mechanism of Action:

o Partial Agonism/Antagonism at D2 Receptors: OSU-6162 acts as a partial agonist at
dopamine D2 receptors.[7][8][9] In states of high dopamine transmission
(hyperdopaminergic), it acts as an antagonist, dampening excessive signaling. Conversely,
in low dopamine states (hypodopaminergic), it exhibits agonist properties, enhancing
dopamine function.[10][11]

o Extrasynaptic Receptor Preference: Evidence suggests that OSU-6162 may preferentially
target extrasynaptic D2 receptors, which are thought to be important in tonic dopamine
signaling and may contribute to its stabilizing effects without the motor side effects typical of
traditional D2 antagonists.[12][13]

o 5-HT2A Receptor Activity: OSU-6162 also displays activity at serotonin 5-HT2A receptors,
which could contribute to its overall behavioral effects.[7][14]

This unique profile makes OSU-6162 a compelling candidate for investigating and potentially
treating conditions characterized by dysregulated dopamine signaling, such as binge eating.

Signaling Pathway Overview

Synaptic Cleft Postsynaptic Neuron

i Activates
Release Binds D2 Receptor Downstream Signaling
B S T

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6585824/
https://en.wikipedia.org/wiki/OSU-6162
https://en.wikipedia.org/wiki/OSU-6162
https://pubmed.ncbi.nlm.nih.gov/17612788/
https://pubmed.ncbi.nlm.nih.gov/20804495/
https://onderzoekmetmensen.nl/en/node/36314/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12672934/
https://pubmed.ncbi.nlm.nih.gov/25248987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5770763/
https://en.wikipedia.org/wiki/OSU-6162
https://pmc.ncbi.nlm.nih.gov/articles/PMC4872438/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: OSU-6162 modulates dopamine signaling at the D2 receptor.

Preclinical Models of Binge-Like Eating Behavior

Several rodent models have been developed to mimic the key characteristics of binge eating in
humans.[15][16] The "intermittent access" model is widely used and effective in inducing binge-
like consumption of palatable food.[5][17][18]

Core Principles of the Intermittent Access Model:

o Limited Access: Animals are given sporadic, time-limited access to a highly palatable food
(e.g., high-fat, high-sugar diet) while having continuous access to their standard chow.[5][16]

o Escalation of Intake: Over time, this intermittent access leads to an escalation in the
consumption of the palatable food during the access periods, a hallmark of bingeing.[15]

» No Caloric Restriction: Importantly, these models can induce binge-like behavior without the
need for prior food deprivation, making them more translatable to the human condition where
bingeing often occurs in the absence of hunger.[5][18]

Experimental Workflow: From Animal Model to Data
Analysis
The following workflow outlines the key steps for investigating the effects of OSU-6162 on

binge-like eating behavior.

Caption: General experimental workflow for OSU-6162 studies.

Detailed Experimental Protocols

Ethical Considerations: All animal procedures must be approved by an Institutional Animal Care
and Use Committee (IACUC) and conducted in accordance with ethical guidelines for animal
research.[19][20][21][22][23] Efforts should be made to minimize the number of animals used
and any potential for suffering.[19][20]
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Animals and Housing

e Species: Male Wistar or Lister Hooded rats, or C57BL/6J mice are commonly used.[3][17]
[18]

o Age/Weight: Young adult animals (e.g., rats: 200-250g; mice: 20-259) at the start of the
experiment.

e Housing: Single or group housing in a temperature- and humidity-controlled environment
with a 12-hour light/dark cycle. Provide ad libitum access to water and standard chow, unless
otherwise specified in the protocol.

Binge-Like Eating Induction (Intermittent Access Model)

This protocol is adapted from established models.[3][24][25]

o Habituation (3-5 days): Acclimate animals to the testing environment (e.g., operant chambers
or home cages with specific feeding apparatus).

e Training Phase (15 days):

o For 15 consecutive days, provide a 2-hour period of food access following a mild food
deprivation (e.g., 2 hours).

o During this 2-hour period, present two food options in separate feeders.
o Control Group (Chow/Chow): Receives standard chow in both feeders.

o Binge Group (Chow/Palatable Food): Receives standard chow in the first feeder for the
first 10 minutes, followed by access to a highly palatable food (e.g., chocolate-flavored
sucrose pellets or a high-fat diet) in the second feeder for the remaining 1 hour and 50
minutes.[24]

 Verification of Binge-Like Behavior: Monitor food intake daily. The binge group should
demonstrate a significant escalation in the consumption of the palatable food over the 15-
day training period compared to their chow intake and the intake of the control group.[26][27]

OSU-6162 Administration
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o Compound Preparation: Dissolve OSU-6162 in a suitable vehicle (e.g., 0.9% saline).
Prepare fresh solutions on each testing day.

» Route of Administration: Subcutaneous (s.c.) injection is a common route.[24]

o Dosage: Based on previous studies, a dose range of 5-30 mg/kg is effective in reducing
binge-like eating.[6][24] A dose-response study is recommended to determine the optimal
dose for your specific experimental conditions.

e Timing: Administer OSU-6162 approximately 30-60 minutes before the presentation of the
palatable food.

Experimental Testing

» Following the 15-day induction phase, on the test day, administer either OSU-6162 or vehicle
to the animals in the binge group.

o Follow the same feeding protocol as in the training phase.

e Measure the intake of both chow and the palatable food.

Data Collection and Analysis

Primary Outcome Measures:
o Palatable Food Intake (g or kcal): The primary measure of binge-like eating.
e Chow Intake (g or kcal): To assess for non-specific effects on appetite.

o Locomotor Activity: To rule out sedative effects of the drug that could confound feeding
behavior.

Statistical Analysis:

o Use appropriate statistical tests to compare food intake between the OSU-6162-treated and
vehicle-treated groups (e.g., t-test or ANOVA).
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» Arepeated-measures ANOVA can be used to analyze the escalation of intake over the
training period.

Palatable Food

Treatment Group Chow Intake Interpretation
Intake

] ) Established binge-like
Vehicle High Normal ] ]
eating behavior.

OSU-6162 specifically
reduces binge-like

OSU-6162 Significantly Reduced No significant change eating without causing
general anorexia.[3]
[28]

OSU-6162 may have
L o a more general effect
OSU-6162 Significantly Reduced Significantly Reduced )
on appetite at the

tested dose.

Advanced Protocols: Investigating Motivational
Aspects

OSU-6162 has also been shown to reduce the motivational drive to seek palatable food, not
just its consumption.[3][28] This can be investigated using operant conditioning paradigms.

Cue-Controlled Food Seeking

o Apparatus: Operant conditioning chambers equipped with levers, cue lights, and a pellet
dispenser.

e Procedure: Train animals to press a lever to receive the palatable food reward. The reward
delivery is paired with a cue (e.g., a light or tone).

o Testing: After training, measure lever pressing in the absence of the food reward (i.e.,
seeking behavior) following the presentation of the cue.
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o Expected Result: OSU-6162 is expected to reduce cue-induced lever pressing, suggesting a
decrease in the incentive motivation for the palatable food.[3][28]

Conclusion

OSU-6162 is a valuable pharmacological tool for elucidating the role of dopamine in binge-like
eating behavior. Its unique stabilizing effect on dopamine transmission offers a promising
avenue for understanding the neurobiology of BED and for the development of novel
therapeutic strategies. The protocols outlined in this application note provide a robust
framework for researchers to investigate the efficacy of OSU-6162 and similar compounds in
preclinical models of binge eating.

References

» ResearchGate. (n.d.). OSU6162 reduces intake of highly palatable food in a binge-like eating
paradigm. Retrieved from [Link]

e Feltmann, K., Giuliano, C., Everitt, B. J., Steensland, P., & Alsi6, J. (2018). The Effects of the
Monoamine Stabilizer (-)-OSU6162 on Binge-Like Eating and Cue-Controlled Food-Seeking
Behavior in Rats. Neuropsychopharmacology, 43(3), 617—626.

e Corwin, R. L., & Buda-Levin, A. (2004). Rodent models of binge eating. Physiology &
Behavior, 82(1), 123-130.

e JOVE. (2024). Binge-Eating Model in Mice. Retrieved from [Link]

e Czyzyk, T. A., Sahr, A. E., & Cifani, C. (2010). A model of binge-like eating behavior in mice
that does not require food deprivation or stress. Physiology & Behavior, 101(3), 345-351.

e Feltmann, K., Giuliano, C., Everitt, B. J., Steensland, P., & Alsid, J. (2017). The Effects of the
Monoamine Stabilizer (-)-OSU6162 on Binge-Like Eating and Cue-Controlled Food-Seeking
Behavior in Rats. Neuropsychopharmacology, 43(3), 617-626.

e Lahti, R. A., Tamminga, C. A., & Carlsson, A. (2007). Stimulating and inhibitory effects of the
dopamine "stabilizer" (-)-OSU6162 on dopamine D2 receptor function in vitro. Journal of
Neural Transmission, 114(9), 1143-1146.

» VU University Medical Center. (2011). OSU6162 as a potential novel drug treatment for
Parkinson's disease: effects on dopamine D2 receptor binding in human brain studied.
Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28895569/
https://www.researchgate.net/publication/319652105_The_Effects_of_the_Monoamine_Stabilizer_--OSU6162_on_Binge-Like_Eating_and_Cue-Controlled_Food-Seeking_Behavior_in_Rats
https://www.researchgate.net/figure/OSU6162-reduces-intake-of-highly-palatable-food-in-a-binge-like-eating-paradigm_fig2_320014065
https://www.jove.com/v/10-3791/66699/binge-eating-model-in-mice
https://www.onderzoekmetmensen.nl/details/onderzoek/32380
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Corwin, R. L., Wojnicki, F. H., & Boggiano, M. M. (2012). Assessing binge eating.

Hill, M. D., & Bristow, L. J. (2010). Analysis of the actions of the novel dopamine receptor-
directed compounds (S)-OSU6162 and ACR16 at the D2 dopamine receptor. British Journal
of Pharmacology, 161(6), 1353-1364.

Steensland, P., Fredriksson, I, Holst, S., Feltmann, K., & Schilstrom, B. (2018). The
monoamine stabilizer (-)

Tolboom, N., Berendse, H. W., Leysen, J. E., Yaqub, M., van Berckel, B. N., Schuit, R. C., ...
& Lammertsma, A. A. (2015). OSU6162 occupies a subpopulation of striatal dopamine
D2/D3 receptors: an [(11) C] raclopride PET study in healthy human subjects.
Neuropsychopharmacology, 40(2), 472-480.

Avena, N. M., & Bocarsly, M. E. (2012). Animal models of compulsive eating behavior.
Current Drug Abuse Reviews, 5(3), 206-215.

Wikipedia. (n.d.). OSU-6162. Retrieved from [Link]

Peris, J., & Davis, J. F. (2026). Translational Perspectives on Binge-Eating: Insights from
Animal Models.

Corwin, R. L., Wojnicki, F. H., & Boggiano, M. M. (2012).

Feltmann, K. (2018).

Feltmann, K., Giuliano, C., Everitt, B. J., Steensland, P., & Alsig, J. (2018). The Effects of the
Monoamine Stabilizer (-)-OSU6162 on Binge-Like Eating and Cue-Controlled Food-Seeking
Behavior in Rats. Neuropsychopharmacology, 43(3), 617-626.

University of Technology Sydney. (2025). What animal studies reveal about binge-eating
behaviour. Retrieved from [Link]

Foray, C., & Alhadeff, A. L. (2021). Breaking It Down: Investigation of Binge Eating
Components in Animal Models to Enhance Translation.

JYX Digital Repository. (n.d.). The Potential of LSD in Treating Binge Eating: Findings from
Two Different Experimental Designs in Mice. Retrieved from [Link]

Enago Academy. (2017). Animal Studies: Important Ethical Considerations You Need to
Know. Retrieved from [Link]

ResearchGate. (n.d.). Assessing components of binge eating in animals. Retrieved from
[Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://en.wikipedia.org/wiki/OSU-6162
https://www.uts.edu.au/news/health-science/what-animal-studies-reveal-about-binge-eating-behaviour
https://jyx.jyu.fi/handle/123456789/88937
https://www.enago.com/academy/animal-studies-important-ethical-considerations/
https://www.researchgate.net/figure/Assessing-components-of-binge-eating-in-animals-A-What-animals-are-eating-in-the_fig1_353913063
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Avena, N. M., & Bocarsly, M. E. (2018). Food Addiction and Binge Eating: Lessons Learned
from Animal Models. Nutrients, 10(1), 71.

e The Norwegian National Research Ethics Committees. (2019). Ethical Guidelines for the Use
of Animals in Research. Retrieved from [Link]

e Rung, J. P, Rung, E., & Carlsson, M. L. (2025). (-)-OSU6162 reduces freezing elicited by
context-conditioned fear in rats. Pharmacology Biochemistry and Behavior, 258, 173994.

e American Psychological Association. (2022). Guidelines for Ethical Conduct in the Care and
Use of Nonhuman Animals in Research. Retrieved from [Link]

e Tanimoto, T., & Tsubaki, T. (2016). Ethical considerations regarding animal experimentation.
Journal of Clinical and Diagnostic Research, 10(9), J01-J04.

e Guerdjikova, A. I., Mori, N., & McElroy, S. L. (2014). Pharmacological management of binge
eating disorder: current and emerging treatment options.

e Ferdowsian, H. R., & Beck, N. (2011). Ethical and scientific considerations regarding animal
testing and research. PLoS One, 6(9), e24059.

e Rung, J. P, Rung, E., & Carlsson, M. L. (2016). The effects of the dopamine stabilizer (-)-
OSU6162 on aggressive and sexual behavior in rodents. Pharmacology Biochemistry and
Behavior, 144, 53-60.

e Hebebrand, J., & Albayrak, O. (2014). Psychological and neural mechanisms in Binge Eating
Disorder: Implications for treatment. Neuroscience & Biobehavioral Reviews, 42, 237-248.

» ResearchGate. (2025). Effect of the dopamine stabilizer (-)-OSU6162 on potentiated
incubation of opioid craving after electric barrier-induced voluntary abstinence. Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. canlab.yale.edu [canlab.yale.edu]

e 2. pmc.nchi.nlm.nih.gov [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.forskningsetikk.no/en/guidelines/science-and-technology/ethical-guidelines-for-the-use-of-animals-in-research/
https://www.apa.org/science/leadership/care/guidelines
https://www.researchgate.net/publication/382909679_Effect_of_the_dopamine_stabilizer_--OSU6162_on_potentiated_incubation_of_opioid_craving_after_electric_barrier-induced_voluntary_abstinence
https://www.benchchem.com/product/b1260203?utm_src=pdf-custom-synthesis#bc-rfq
https://canlab.yale.edu/sites/default/files/KoberBoswell_2017_BED_Review_0.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3363296/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

3. The Effects of the Monoamine Stabilizer (-)-OSU6162 on Binge-Like Eating and Cue-
Controlled Food-Seeking Behavior in Rats - PubMed [pubmed.nchbi.nlm.nih.gov]

4. docta.ucm.es [docta.ucm.es]
5. Animal Models of Compulsive Eating Behavior - PMC [pmc.ncbi.nim.nih.gov]

6. The monoamine stabilizer (-)-OSU6162 prevents the alcohol deprivation effect and
improves motor impulsive behavior in rats - PMC [pmc.nchbi.nlm.nih.gov]

7. OSU-6162 - Wikipedia [en.wikipedia.org]

8. Stimulating and inhibitory effects of the dopamine "stabilizer" (-)-OSU6162 on dopamine
D2 receptor function in vitro - PubMed [pubmed.ncbi.nim.nih.gov]

9. Analysis of the actions of the novel dopamine receptor-directed compounds (S)-OSU6162
and ACR16 at the D2 dopamine receptor - PubMed [pubmed.ncbi.nim.nih.gov]

10. Redirecting to https://onderzoekmetmensen.nl/en/trial/36314 [onderzoekmetmensen.nl]

11. (-)-OSU6162 reduces freezing elicited by context-conditioned fear in rats - PMC
[pmc.ncbi.nlm.nih.gov]

12. The dopamine stabilizer (-)-OSU6162 occupies a subpopulation of striatal dopamine
D2/D3 receptors: an [(11)C]raclopride PET study in healthy human subjects - PubMed
[pubmed.ncbi.nim.nih.gov]

13. The Effects of the Monoamine Stabilizer (-)-OSU6162 on Binge-Like Eating and Cue-
Controlled Food-Seeking Behavior in Rats - PMC [pmc.ncbi.nlm.nih.gov]

14. The effects of the dopamine stabilizer (-)-OSU6162 on aggressive and sexual behavior
in rodents - PMC [pmc.ncbi.nim.nih.gov]

15. academic.oup.com [academic.oup.com]
16. researchgate.net [researchgate.net]
17. Binge-Eating Model in Mice | JoVE Journal [jove.com]

18. A model of binge-like eating behavior in mice that does not require food deprivation or
stress - PubMed [pubmed.ncbi.nim.nih.gov]

19. Animal Studies: Important Ethical Considerations You Need to Know - Enago Academy
[enago.com]

20. forskningsetikk.no [forskningsetikk.no]
21. Guidelines for Ethical Conduct in the Care and Use of Animals [apa.org]

22. Ethical considerations regarding animal experimentation - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28895569/
https://pubmed.ncbi.nlm.nih.gov/28895569/
https://docta.ucm.es/rest/api/core/bitstreams/a57af10e-7e11-4cbc-9dee-ed2b89bbf38e/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC4210935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6585824/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6585824/
https://en.wikipedia.org/wiki/OSU-6162
https://pubmed.ncbi.nlm.nih.gov/17612788/
https://pubmed.ncbi.nlm.nih.gov/17612788/
https://pubmed.ncbi.nlm.nih.gov/20804495/
https://pubmed.ncbi.nlm.nih.gov/20804495/
https://onderzoekmetmensen.nl/en/node/36314/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12672934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12672934/
https://pubmed.ncbi.nlm.nih.gov/25248987/
https://pubmed.ncbi.nlm.nih.gov/25248987/
https://pubmed.ncbi.nlm.nih.gov/25248987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5770763/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5770763/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4872438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4872438/
https://academic.oup.com/ilarjournal/article-pdf/53/1/23/1854667/ilar-53-23.pdf
https://www.researchgate.net/publication/401590762_Translational_Perspectives_on_Binge-Eating_Insights_from_Animal_Models
https://www.jove.com/v/67560/author-spotlight-accessible-m-m-based-mouse-model-for-investigating
https://pubmed.ncbi.nlm.nih.gov/20300082/
https://pubmed.ncbi.nlm.nih.gov/20300082/
https://www.enago.com/academy/important-ethical-considerations-animal-studies/
https://www.enago.com/academy/important-ethical-considerations-animal-studies/
https://www.forskningsetikk.no/en/guidelines/science-and-technology/ethical-guidelines-for-the-use-of-animals-in-research/
https://www.apa.org/science/leadership/care/guidelines
https://pmc.ncbi.nlm.nih.gov/articles/PMC9710398/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o 23. Ethical and Scientific Considerations Regarding Animal Testing and Research | PLOS
One [journals.plos.org]

o 24, researchgate.net [researchgate.net]
o 25. jyx.jyu.fi [jyx.jyu.fi]

e 26. Assessing binge eating. An analysis of data previously collected in bingeing rats -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 27. ASSESSING BINGE EATING: AN ANALYSIS OF DATA PREVIOUSLY COLLECTED IN
BINGEING RATS - PMC [pmc.ncbi.nlm.nih.gov]

o 28. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Note & Protocol: Investigating Binge-Like
Eating Behavior with OSU-6162]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260203/docs#application-note-protocol-
investigating-binge-like-eating-behavior-with-osu-6162]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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